Cas no 1782605-82-6 (2-amino-1-(2-bromo-4-hydroxy-5-methoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(2-bromo-4-hydroxy-5-methoxyphenyl)propan-1-one
• CAS No: 1782605-82-6
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5893511
• PubChem ID: 84046370
• Update Time: 2025-06-12

2-amino-1-(2-bromo-4-hydroxy-5-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-4-hydroxy-5-methoxyphenyl)propan-1-one
• 1782605-82-6
• EN300-1924173

• Inchi： 1S/C10H12BrNO3/c1-5(12)10(14)6-3-9(15-2)8(13)4-7(6)11/h3-5,13H,12H2,1-2H3
• InChI Key： AQJZGCHGFQVITA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C(C)N)=O)OC)O

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-1-(2-bromo-4-hydroxy-5-methoxyphenyl)propan-1-one

Introduction to 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-One (CAS No. 1782605-82-6)

2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one, with the CAS number 1782605-82-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and an amino-functionalized ketone moiety, which contribute to its diverse biological activities.

The chemical structure of 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one consists of a 2-bromo-4-hydroxy-5-methoxyphenyl group attached to a propanone backbone, with an amino group at the terminal position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various biochemical and pharmacological studies.

Recent research has focused on the potential therapeutic applications of 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the treatment of various inflammatory diseases and conditions associated with oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute revealed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that the compound exhibits favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. However, further studies are needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

Safety and toxicity assessments are critical aspects of drug development, and several studies have been conducted to evaluate the safety profile of 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one. In vitro cytotoxicity assays using human cell lines have shown that the compound is well-tolerated at therapeutic concentrations. Additionally, animal studies have demonstrated that it does not cause significant toxicity or adverse effects at relevant doses. These results support the continued investigation of this compound as a potential therapeutic agent.

The synthesis of 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one involves a multi-step process that includes the formation of the brominated aromatic ring, followed by the introduction of the amino-functionalized ketone moiety. Various synthetic routes have been reported in the literature, each with its advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 2-Amino-1-(2-Bromo-4-Hydroxy-5-Methoxyphenyl)propan-1-one (CAS No. 1782605-82-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As more data become available, this compound may emerge as a valuable tool in the development of novel treatments for inflammatory diseases and cancer.